Cas no 4701-01-3 (2,1,3-Benzoxadiazole, 5,6-dichloro-, 1-oxide)

• Product Name: 2,1,3-Benzoxadiazole, 5,6-dichloro-, 1-oxide
• CAS No: 4701-01-3
• MF: C₆H₂Cl₂N₂O₂
• MW: 204.998279094696
• CID: 1517830
• Update Time: 2024-08-23

2,1,3-Benzoxadiazole, 5,6-dichloro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 5,6-dichloro-, 1-oxide
• 5,6-Dichlorobenzofurazane 1-oxide

• Inchi： 1S/C6H2Cl2N2O2/c7-3-1-5-6(2-4(3)8)10(11)12-9-5/h1-2H
• InChI Key： RJNNGGZKQVUQPO-UHFFFAOYSA-N
• SMILES： [N+]1([O-])=C2C=C(Cl)C(Cl)=CC2=NO1

Computed Properties

• Exact Mass: 203.94946

Experimental Properties

• Density: 1.86±0.1 g/cm3(Predicted)
• Boiling Point: 326.0±45.0 °C(Predicted)
• PSA: 52.97
• pka: 2.24±0.50(Predicted)